molecular formula C9H16O4 B8753492 Ethyl 2-(2-ethyl-1,3-dioxolan-2-yl)acetate

Ethyl 2-(2-ethyl-1,3-dioxolan-2-yl)acetate

Cat. No.: B8753492
M. Wt: 188.22 g/mol
InChI Key: GBLLMVYYFHECLO-UHFFFAOYSA-N
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Description

Ethyl 2-(2-ethyl-1,3-dioxolan-2-yl)acetate is a useful research compound. Its molecular formula is C9H16O4 and its molecular weight is 188.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H16O4

Molecular Weight

188.22 g/mol

IUPAC Name

ethyl 2-(2-ethyl-1,3-dioxolan-2-yl)acetate

InChI

InChI=1S/C9H16O4/c1-3-9(12-5-6-13-9)7-8(10)11-4-2/h3-7H2,1-2H3

InChI Key

GBLLMVYYFHECLO-UHFFFAOYSA-N

Canonical SMILES

CCC1(OCCO1)CC(=O)OCC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of ethyl 3-oxopentanoate (5 g, 34.7 mmol), ethylene glycol (10.8 g, 174 mmol), triethyl orthoformate (5.14 g, 34.7 mmol), and p-toluenesulfonic acid monohydrate (598 mg, 3.14 mmol) was stirred at room temperature overnight. To the reaction mixture, heptane and ethyl acetate were added to dilute solution, which was washed with water. The organic layer was washed with a saturated saline solution, dried over magnesium sulfate, filtrated and the filtrate was concentrated under reduced pressure. The residue was dissolved in heptane and subjected to NH silica gel column chromatography (elution solvent: n-heptane/ethyl acetate=1/0→10/1) to obtain the title compound (3.85 g, yield: 58.9%) as colorless oil.
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Synthesis routes and methods II

Procedure details

A mixture of ethyl 3-oxopentanoate (5 g, 34.7 mmol), ethylene glycol (10.8 g, 174 mmol), triethyl orthoformate (5.14 g, 34.7 mmol), and p-toluenesulfonic acid monohydrate (598 mg, 3.14 mmol) was stirred at room temperature overnight. To the reaction mixture, heptane and ethyl acetate were added to dilute solution, which was washed with water. The organic layer was washed with a saturated saline solution, dried over magnesium sulfate, filtrated and the filtrate was concentrated under reduced pressure. The residue was dissolved in heptane and subjected to NH silica gel column chromatography (elution solvent: n-heptane/ethyl acetate=1/0→10/1) to obtain the title compound (3.85 g, yield: 58.9%) as colorless oil.
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5 g
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